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Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398

This document provides a comprehensive overview of the health and safety handling
precautions for 2,5-Dichlorobenzophenone (CAS No: 16611-67-9). The information is
compiled from safety data sheets and chemical databases to ensure researchers, scientists,
and drug development professionals can implement appropriate safety measures.

Hazard Identification and Classification

2,5-Dichlorobenzophenone is classified as a hazardous substance according to the Globally
Harmonized System (GHS).[1][2][3][4] The primary hazards are associated with irritation to the
skin, eyes, and respiratory system.[2][3][4] Long-term exposure risks are not well-documented,
but structural similarities to other chlorinated aromatic compounds suggest caution regarding
potential bioaccumulation and organ toxicity.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

H315: Causes skin

Skin Corrosion/lrritation 2 L

irritation[1][2][5]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1][2][5]
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| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[2]
[31[4] |

Signal Word: Warning[1][2]
Precautionary Statements (Selected):

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection).[3]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air
and keep comfortable for breathing).

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[2][3]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,5-Dichlorobenzophenone is crucial
for safe handling and storage.

Table 2: Physicochemical Data
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Property Value

Molecular Formula Ci13HsCIl20[3]

Molecular Weight 251.11 g/mol [3]

Appearance White to off-white crystalline solid
Melting Point 87-88°C[3]

Boiling Point 369.9°C at 760 mmHg|[3]

Flash Point 156.4°C[3]

Density 1.311 g/cm3[3]

Vapor Pressure 1.15 x 10> mmHg at 25°CJ[3]

| Solubility | Sparingly soluble in water |

Toxicological Information

While the substance is classified for its irritant properties, comprehensive quantitative
toxicological data is limited.

Table 3: Toxicological Data Summary
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Toxicity Endpoint

Acute Oral Toxicity

Result

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Causes skin irritation (Category 2)[1][2]

Serious Eye Damage/Irritation

Causes serious eye irritation (Category 2A)[1][2]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation (Category 3)[2]
[3]

| Specific Target Organ Toxicity (Repeated Exposure) | No data available |

Experimental Protocols

The safety data sheets reviewed for this guide affirm the GHS classifications based on existing

data; however, they do not provide detailed methodologies for the underlying toxicological

experiments. Researchers should consult specialized toxicological databases for in-depth

study protocols.

Safe Handling and Exposure Control

A systematic approach is necessary to minimize exposure and ensure safety.
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1. Risk Assessment

Hazard Identification

(Skin/Eye/Respiratory Irritant)

Evaluate Exposure Potential
(Inhalation, Dermal Contact)

2. Implement Cpntrol Measures

Engineering Controls

(Fume Hood, Local Exhaust)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

3. Standard Operating Procedures

Safe Handling
(Avoid Dust Generation, Use Non-Sparking Tools)

Safe Storage
(Cool, Dry, Well-Ventilated, Tightly Closed)

4. Emergency Preparedness

Accidental Release
(Evacuate, Contain, Clean Up)

Waste Disposal First Aid Measures
(Follow Local Regulations) (Eye Wash, Safety Shower)

Click to download full resolution via product page

Caption: Workflow for the Safe Handling of 2,5-Dichlorobenzophenone.
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Engineering Controls:

e Work in a well-ventilated area.[2] In an indoor workplace, use a local exhaust system or
ensure the process is sealed.[1]

o Ensure safety showers and eyewash stations are readily accessible and their locations are
clearly marked.[1]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent
contact.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Wear tightly fitting safety goggles with
Eye/Face side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[2]

Ski Wear impervious, chemical-resistant clothing
in
and gloves (e.g., nitrile rubber).[2][3]

| Respiratory | If dust or aerosols are generated and exposure limits may be exceeded, use a
NIOSH/MSHA-approved full-face respirator with an appropriate particulate filter.[2][6] |

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[2]

Wash hands and face thoroughly after handling.[1]

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][2]

Keep away from incompatible substances such as strong oxidizing agents.[1]

Emergency Procedures
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First-Aid Measures: Immediate and appropriate first aid is critical in the event of an exposure.

Table 5: First-Aid Response Plan

Exposure Route Action

Remove the individual to fresh air. If
_ breathing is difficult, administer oxygen.
Inhalation . . .
If symptoms persist, seek immediate

medical attention.[1][2][3]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact s .
water. If skin irritation occurs, get medical

advice.[1][2][3]

Rinse cautiously and thoroughly with water for

at least 15 minutes, holding the eyelids open.[2]
Eye Contact [3] Remove contact lenses if present and easy

to do.[1][2] Seek immediate medical attention

from an ophthalmologist.

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to
an unconscious person. Call a physician or poison control center immediately.[1][3] |

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray (fog), carbon dioxide (COz2), dry chemical
powder, or alcohol-resistant foam.[1][2][3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including carbon oxides (CO, CO2) and hydrogen chloride gas.[1][6]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[1][2][3]

Accidental Release Measures:
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» Personal Precautions: Evacuate non-essential personnel. Avoid breathing dust and prevent
contact with the substance.[2] Ensure adequate ventilation.[2]

o Containment and Cleanup: Sweep up the spilled material carefully to avoid generating dust
and collect it in a suitable, sealed container for disposal.[1][6] Clean the affected area
thoroughly in accordance with environmental regulations.[1] Do not let the product enter
drains.

» Disposal: Dispose of waste in accordance with all applicable regional, national, and local
laws and regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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